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Compound of Interest

Compound Name: Boc-2-methyl-D-phenylalanine

Cat. No.: B558736

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide-based therapeutics and drug discovery, the use of non-natural
amino acids is a critical strategy for enhancing stability, modulating bioactivity, and optimizing
pharmacokinetic profiles. Among these, methylated derivatives of phenylalanine offer unique
advantages. This technical guide provides an in-depth overview of Boc-2-methyl-D-
phenylalanine, addressing the crucial distinction between methylation on the phenyl ring and
the alpha-carbon. This document serves as a comprehensive resource, detailing the chemical
properties, synthesis, and applications of both N-Boc-2-methyl-D-phenylalanine and N-Boc-
a-methyl-D-phenylalanine.

Core Concepts: Distinguishing Between Ring and
Alpha-Carbon Methylation

The nomenclature "Boc-2-methyl-D-phenylalanine” can be ambiguous. It is essential to
differentiate between two distinct isomers, each with its own set of properties and applications:

e N-Boc-2-methyl-D-phenylalanine (Boc-D-Phe(2-Me)-OH): In this isomer, the methyl group
is attached to the second position of the phenyl ring. This modification introduces steric
hindrance that can influence peptide conformation and resistance to enzymatic degradation.
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» N-Boc-a-methyl-D-phenylalanine (Boc-a-Me-D-Phe-OH): Here, the methyl group is attached
to the alpha-carbon of the amino acid backbone. This substitution significantly restricts the
conformational freedom of the peptide chain, which can be advantageous in designing
peptides with specific secondary structures.

Physicochemical and Analytical Data

A clear understanding of the physicochemical properties of these compounds is paramount for
their effective application in research and development. The following tables summarize key
data for both isomers.

N-Boc-2-methyl-D- N-Boc-a-methyl-D-
Property phenylalanine (Boc-D- phenylalanine (Boc-a-Me-
Phe(2-Me)-OH) D-Phe-OH)
CAS Number 80102-29-0 53940-88-8
Molecular Formula C15H21NOa4 C15H21NOa
Molecular Weight 279.33 g/mol 279.33 g/mol
Appearance - White powder
Optical Rotation - [a]D? = -17 £ 2° (c=1 in EtOH)
Storage Conditions - 0-8 °C

Data not available for all properties.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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